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Introduction
The genus Ipomoea, encompassing over 600 species commonly known as morning glories, is

recognized for its symbiotic relationship with clavicipitaceous fungi of the genus Periglandula.

[1][2] This symbiosis results in the production of a diverse array of ergot alkaloids within the

host plant tissues.[1][2] These tryptophan-derived secondary metabolites are of significant

interest due to their wide range of pharmacological, toxicological, and psychoactive properties.

[3]

Ergot alkaloids are structurally classified into three main groups: clavines, lysergic acid amides,

and ergopeptines. Penniclavine, a member of the clavine group, is one of several alkaloids

identified in Ipomoea species. Its presence is a direct consequence of the fungal endophyte's

biosynthetic machinery, which synthesizes the alkaloids that are then translocated into the host

plant. This guide provides a comprehensive overview of the known occurrence of penniclavine
in Ipomoea, details the analytical methodologies for its detection, and illustrates the

biosynthetic pathway responsible for its formation.

Occurrence and Quantitative Data
Penniclavine has been identified in the seeds of specific Ipomoea cultivars. Notably, its

presence is documented in the 'Heavenly Blue' cultivar, which includes varieties of both

Ipomoea purpurea and Ipomoea tricolor. Quantitative analysis often focuses on the major
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psychoactive constituents like ergine; however, data on the relative abundance of other

alkaloids, including penniclavine, is available.

The following table summarizes the reported findings on the occurrence and relative

abundance of penniclavine in the seeds of various Ipomoea cultivars. It is important to note

that the concentration of these alkaloids can vary significantly even between single seeds from

the same pack.

Ipomoea
Species

Cultivar
Penniclavine
Presence

Relative
Abundance
(Compound/IS
Area Ratio)

Reference

Ipomoea

purpurea
'Heavenly Blue' Identified 0.08 ± 0.01

Nowak et al.

(2016)

Ipomoea tricolor
'Heavenly Blue'

(Vendor 1)
Identified 0.08 ± 0.01

Nowak et al.

(2016)

Ipomoea tricolor
'Heavenly Blue'

(Vendor 2)
Identified 0.06 ± 0.01

Nowak et al.

(2016)

Ipomoea

purpurea
'Morning Call' Not Detected N/A

Nowak et al.

(2016)

Ipomoea

purpurea

(Unnamed

Cultivar)
Not Detected N/A

Nowak et al.

(2016)

Table 1: Summary of Penniclavine Occurrence in Ipomoea Seeds.

Biosynthesis of Ergot Alkaloids
The biosynthesis of all ergot alkaloids, including penniclavine, originates from the common

precursor L-tryptophan and the isoprenoid donor dimethylallyl pyrophosphate (DMAPP). The

pathway is catalyzed by a series of enzymes encoded by a gene cluster found in the symbiotic

Periglandula fungus, not the Ipomoea host plant.

The initial and rate-limiting step is the prenylation of L-tryptophan by the enzyme 4-

dimethylallyltryptophan synthase (DmaW). This is followed by a series of cyclizations and
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modifications to form the tetracyclic ergoline ring system, characteristic of this alkaloid class.

From the key intermediate, chanoclavine-I, the pathway branches to produce the various

clavines, including agroclavine, elymoclavine, and subsequently, penniclavine.
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Simplified Biosynthetic Pathway of Ergot Alkaloids
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Analytical Workflow for Penniclavine in Ipomoea Seeds
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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